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Compound of Interest

Compound Name: Ethyl 2-methylacetoacetate

Cat. No.: B133056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-methylacetoacetate (CAS No. 609-14-3), also known as ethyl 2-methyl-3-

oxobutanoate, is a versatile chemical intermediate with significant applications in the

pharmaceutical and agrochemical industries.[1] Its utility as a building block in the synthesis of

complex organic molecules necessitates a thorough understanding of its physical

characteristics. This guide provides a comprehensive overview of the key physical properties of

ethyl 2-methylacetoacetate, complete with quantitative data, experimental methodologies,

and a visual representation of a standard experimental workflow.

Core Physical and Chemical Properties
Ethyl 2-methylacetoacetate is a colorless to light yellow or light red liquid.[1][2][3] It

possesses a characteristic fruity or ester-like odor.[4][5]

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of ethyl 2-
methylacetoacetate, compiled from various sources.
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Property Value Units Conditions References

Molecular

Formula
C₇H₁₂O₃ - - [1][4]

Molecular Weight 144.17 g/mol - [1][4][6]

Boiling Point 187 °C at 760 mmHg [4][7]

185 °C - [3][8]

115 °C at 14 mmHg

Melting Point -45 °C - [4][5][7]

Density 1.019 g/mL at 25 °C [5][9]

1.010 - 1.109 g/mL - [1]

Refractive Index

(n_D)
1.418 - at 20 °C [5][9]

1.417 - 1.419 - at 20 °C [4]

1.4155 - 1.4215 - at 20 °C [2]

Flash Point 62 - 63 °C closed cup [4][7]

Solubility

Water

Slightly

miscible/low

solubility

- [5][7][8]

Organic Solvents

Good solubility in

alcohol, ether,

benzene, and

xylene

- [1][5][8]

Vapor Pressure 0.7 ± 0.0 mmHg
at 25 °C

(Predicted)
[4]

logP 0.7 - 0.9 - - [6][7]
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Experimental Protocols for Determination of
Physical Properties
While specific experimental reports for ethyl 2-methylacetoacetate are not readily available in

the public domain, the following are detailed, generalized methodologies for determining the

key physical properties listed above. These protocols are standard in organic chemistry

laboratories.

Determination of Boiling Point (Distillation/Reflux
Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Round-bottom flask

Heating mantle or sand bath

Condenser (Liebig or Allihn)

Thermometer

Boiling chips or magnetic stir bar

Clamps and stand

Procedure:

Place approximately 5-10 mL of ethyl 2-methylacetoacetate into a round-bottom flask,

along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Assemble a simple distillation or reflux apparatus. For boiling point determination, a simple

distillation setup is common.[10]
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Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation head. This ensures the thermometer measures the temperature of the vapor

that is in equilibrium with the boiling liquid.

Begin heating the flask gently.[10]

Record the temperature when the liquid begins to boil and a steady stream of distillate is

collected. This stable temperature is the boiling point.[10]

Record the atmospheric pressure, as boiling point is pressure-dependent.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (a small glass flask of a specific, accurately known volume)

Analytical balance

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly and determine its mass (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g., 25

°C) until it reaches thermal equilibrium.

Adjust the volume of the water to the pycnometer's calibration mark, dry the outside, and

weigh it (m₂).

Empty and dry the pycnometer, then fill it with ethyl 2-methylacetoacetate.

Repeat the thermal equilibration and weighing process to get the mass of the pycnometer

filled with the sample (m₃).
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The density (ρ) is calculated using the formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

where ρ_water is the known density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how much light bends, or refracts, when it enters a

substance.

Apparatus:

Abbe Refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Lint-free tissue and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:

Turn on the refractometer and the circulating water bath, setting it to the desired temperature

(typically 20 °C).

Clean the prism surfaces of the refractometer with a suitable solvent and a soft tissue.

Place a few drops of ethyl 2-methylacetoacetate onto the lower prism.[11]

Close the prisms and allow a few moments for the sample to reach the temperature of the

instrument.

Look through the eyepiece and adjust the coarse and fine control knobs until the dividing line

between the light and dark fields is sharp and centered in the crosshairs.[11]

If color fringes are observed, they can be eliminated by adjusting the chromaticity screw.

Read the refractive index value from the instrument's scale.

Visualizing Experimental Workflow
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The following diagram illustrates a generalized workflow for the determination of a physical

property, such as the boiling point.

Workflow for Physical Property Determination

Preparation

Execution

Analysis & Reporting

Sample Acquisition
(Ethyl 2-Methylacetoacetate)

Apparatus Setup
(e.g., Distillation Assembly)

Heating and Equilibration

Instrument Calibration
(e.g., Thermometer Check)

Data Collection
(e.g., Record Stable Temperature)

Data Analysis
(e.g., Pressure Correction)

Result Reporting

Click to download full resolution via product page

Caption: A generalized workflow for determining a physical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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